2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamide

• Molecular Formula: C9H11Cl2NO3S
• Molecular Weight: 284.16 g/mol
• IUPAC Name: 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C9H11Cl2NO3S/c1-3-12-16(13,14)9-5-6(10)8(15-2)4-7(9)11/h4-5,12H,3H2,1-2H3
• InChI Key: BTCMAALHVUSWIT-UHFFFAOYSA-N
• SMILES: CCNS(=O)(=O)C1=C(C=C(C(=C1)Cl)OC)Cl

Description

2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamide, also known as ethoxyzolamide, is a sulfonamide derivative that has been extensively studied for its potential applications in various scientific fields. This compound is a carbonic anhydrase inhibitor that has been shown to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamide has been extensively studied for its potential applications in various scientific fields. One of the most common applications of this compound is in the study of carbonic anhydrase enzymes. Carbonic anhydrase enzymes play a crucial role in various physiological processes, including acid-base balance, respiration, and bone resorption. Ethoxyzolamide has been shown to inhibit the activity of carbonic anhydrase enzymes, making it a useful tool for studying the role of these enzymes in various physiological processes.
In addition to its applications in the study of carbonic anhydrase enzymes, 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede has also been studied for its potential use as a therapeutic agent. This compound has been shown to have potential applications in the treatment of glaucoma, epilepsy, and other neurological disorders.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede involves the inhibition of carbonic anhydrase enzymes. Specifically, this compound binds to the active site of carbonic anhydrase enzymes, preventing the conversion of carbon dioxide to bicarbonate ions. This inhibition leads to a decrease in the production of bicarbonate ions, which can have a wide range of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede are largely dependent on its inhibition of carbonic anhydrase enzymes. This inhibition can lead to a decrease in the production of bicarbonate ions, which can affect various physiological processes. For example, inhibition of carbonic anhydrase enzymes can lead to a decrease in the production of aqueous humor in the eye, making 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede a potential treatment for glaucoma.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede in lab experiments is its specificity for carbonic anhydrase enzymes. This specificity allows researchers to selectively inhibit the activity of these enzymes, making it a useful tool for studying their role in various physiological processes. However, one limitation of using 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede in lab experiments is its potential for off-target effects. This compound has been shown to inhibit other enzymes besides carbonic anhydrase, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede. One potential direction is the development of more specific carbonic anhydrase inhibitors. While 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede is a useful tool for studying carbonic anhydrase enzymes, its potential for off-target effects limits its usefulness in some experiments. Developing more specific inhibitors could help address this limitation.
Another future direction for the study of 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede is its potential use as a therapeutic agent. This compound has been shown to have potential applications in the treatment of glaucoma, epilepsy, and other neurological disorders. Further research is needed to fully understand the potential of 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede as a therapeutic agent and to develop more effective treatment strategies.
Conclusion:
2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamide, or 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede, is a sulfonamide derivative that has been extensively studied for its potential applications in various scientific fields. This compound is a carbonic anhydrase inhibitor that has been shown to have a wide range of biochemical and physiological effects. While 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede has limitations for lab experiments, it is a useful tool for studying carbonic anhydrase enzymes and has potential applications as a therapeutic agent. Further research is needed to fully understand the potential of this compound and to develop more effective treatment strategies.

Synthesis Methods

The synthesis of 2,5-dichloro-N-ethyl-4-methoxybenzenesulfonamidede involves the reaction of 2,5-dichloro-4-methoxybenzenesulfonyl chloride with ethylamine. The resulting product is then purified through recrystallization. The yield of this synthesis method is typically around 70%.